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Compound of Interest

Compound Name:

5-

(Octadecylthiocarbamoylamino)flu

orescein

Cat. No.: B149448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and stability

of 5-(Octadecylthiocarbamoylamino)fluorescein (OAF), a lipophilic fluorescent probe. OAF

is designed with a fluorescein core for its fluorescent properties and a long octadecyl tail,

enhancing its hydrophobicity. This structure makes it particularly useful for applications

involving cellular membranes. This document outlines its solubility characteristics, stability

profile, and provides detailed experimental protocols for its use.

Core Properties
Property Value Source

CAS Number 65603-18-1 [1]

Molecular Formula C39H50N2O5S [2]

Molecular Weight 658.9 g/mol [1][2]

Solubility
Due to its long octadecyl chain, 5-(Octadecylthiocarbamoylamino)fluorescein is

hydrophobic and thus has low solubility in aqueous solutions. It is, however, soluble in organic
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solvents.

Solvent Solubility Notes

Dimethylformamide (DMF) Soluble
A recommended solvent for

creating stock solutions.

Dimethyl sulfoxide (DMSO) Soluble

Anhydrous DMSO is

recommended for preparing

stock solutions to prevent

hydrolysis.

Other Organic Solvents Soluble

The molecule's lipophilic

nature suggests solubility in

other organic solvents like

ethanol, though specific data is

limited.

Water Insoluble

The hydrophobic octadecyl tail

significantly limits solubility in

aqueous media.

Stability
5-(Octadecylthiocarbamoylamino)fluorescein is characterized by its high photostability and

chemical stability, which are advantageous for long-term imaging experiments.
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Condition Stability Profile Recommendations

Storage (Lyophilized Powder) Stable

Store at -20°C in a dry, dark

place. For enhanced stability,

consider storage in anhydrous

DMSO.

Storage (Stock Solution) Stable for a limited time

Prepare stock solutions in

anhydrous DMSO to prevent

hydrolysis of the thiocarbamoyl

group. Aliquot and store at

-20°C to avoid repeated

freeze-thaw cycles.

Storage (Working Solution) Stable for up to 72 hours

Diluted working solutions can

be stored at 4°C for a

maximum of 72 hours.

Photostability High

The fluorescein core provides

good resistance to

photobleaching, allowing for

prolonged observation under

fluorescence microscopy.

Chemical Stability Generally stable

The thiocarbamoyl group can

be susceptible to hydrolysis,

especially in aqueous

solutions. The compound can

also undergo oxidation under

strong oxidative conditions and

reduction with agents like

sodium borohydride.[1]

Experimental Protocols
Preparation of Stock Solution
Objective: To prepare a concentrated stock solution for long-term storage and subsequent

dilution to working concentrations.
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Materials:

5-(Octadecylthiocarbamoylamino)fluorescein powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Protocol:

Allow the vial of 5-(Octadecylthiocarbamoylamino)fluorescein powder to equilibrate to

room temperature before opening to prevent condensation.

Prepare a 10 mM stock solution by dissolving the appropriate amount of the compound in

anhydrous DMSO.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile, light-protecting microcentrifuge

tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Live-Cell Membrane Staining
Objective: To label the plasma membrane of live cells for fluorescence microscopy.

Materials:

Cells cultured on coverslips or in imaging dishes

10 mM stock solution of 5-(Octadecylthiocarbamoylamino)fluorescein in anhydrous

DMSO

Phosphate-buffered saline (PBS) or other suitable buffer

Cell culture medium

Protocol:
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Prepare a working solution of the fluorescent probe by diluting the 10 mM stock solution in

cell culture medium to the desired final concentration. The optimal concentration should be

determined empirically but can range from 1 to 10 µM.

Wash the cultured cells twice with warm PBS to remove any residual medium.

Add the working solution to the cells and incubate for 15-30 minutes at 37°C.

After incubation, wash the cells two to three times with warm PBS or cell culture medium to

remove any unbound probe.

The cells are now ready for imaging under a fluorescence microscope with appropriate filter

sets for fluorescein (excitation ~495 nm, emission ~515 nm).

Stability Validation using HPLC-UV
Objective: To assess the stability of the compound over time or under specific experimental

conditions.

Materials:

A solution of 5-(Octadecylthiocarbamoylamino)fluorescein at a known concentration

HPLC system with a UV detector

C18 reversed-phase HPLC column

Acetonitrile (ACN)

Water (HPLC grade)

Protocol:

Prepare a mobile phase consisting of an appropriate gradient of acetonitrile and water.

Set the UV detector to the maximum absorbance wavelength of the fluorescein molecule

(around 490 nm).
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Inject a freshly prepared solution of the compound to obtain an initial chromatogram and

peak area, which will serve as the baseline (T=0).

Store the solution under the desired test conditions (e.g., 4°C, room temperature, exposure

to light).

At specified time points, inject an aliquot of the stored solution onto the HPLC system.

Monitor for the appearance of new peaks (indicating degradation products) and a decrease

in the peak area of the parent compound.

Calculate the percentage of the remaining compound at each time point relative to the initial

measurement to determine its stability.

Visualizations
Experimental Workflow for Cell Staining and Imaging
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Preparation Cell Culture

Staining Protocol

Imaging

Prepare 10 mM Stock Solution in Anhydrous DMSO

Dilute Stock to Working Concentration in Media

Incubate with Working Solution (15-30 min)

Culture Cells on Coverslips/Imaging Dishes

Wash Cells with PBS

Wash to Remove Unbound Probe

Fluorescence Microscopy (Ex: ~495 nm, Em: ~515 nm)

Click to download full resolution via product page

Caption: Workflow for cell staining and imaging.

Logical Relationship of Stability Factors
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Factors Affecting Stability

Potential Outcomes

5-(Octadecylthiocarbamoylamino)fluorescein

Storage Conditions SolventLight Exposure TemperatureFreeze-Thaw Cycles

Hydrolysis of Thiocarbamoyl GroupPhotobleaching Oxidation

Click to download full resolution via product page

Caption: Factors influencing compound stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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